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Cat. No.: B165221 Get Quote
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Abstract
This technical guide provides a comprehensive overview of the solubility of 1,3-
Diisopropylbenzene, an aromatic hydrocarbon utilized as a solvent and chemical

intermediate. Due to its nonpolar nature, 1,3-Diisopropylbenzene exhibits high solubility in a

variety of organic solvents while being practically insoluble in water. This document compiles

available quantitative and qualitative solubility data, presents a detailed experimental protocol

for determining solubility, and includes a visual workflow to guide researchers in their

experimental design.

Introduction
1,3-Diisopropylbenzene (m-diisopropylbenzene) is a colorless liquid with the chemical formula

C₁₂H₁₈.[1] Its molecular structure, consisting of a benzene ring with two isopropyl groups,

imparts a nonpolar character, which is the primary determinant of its solubility profile.[2] An

understanding of its solubility in various organic solvents is crucial for its application in chemical

synthesis, reaction chemistry, and formulation development. This guide aims to provide a

detailed technical resource on the solubility characteristics of 1,3-Diisopropylbenzene.

Physicochemical Properties of 1,3-
Diisopropylbenzene
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A brief summary of the key physicochemical properties of 1,3-Diisopropylbenzene is

presented in Table 1. These properties influence its behavior as a solute and a solvent.

Property Value Reference

Molecular Formula C₁₂H₁₈ [1]

Molar Mass 162.276 g/mol [1]

Appearance Colorless liquid [1]

Density 0.856 g/mL at 25 °C [3]

Boiling Point 203 °C [1][3]

Melting Point -63 °C [1][3]

Water Solubility 4.33 - 42.5 mg/L at 25 °C [1][4][5][6][7][8]

Solubility of 1,3-Diisopropylbenzene in Organic
Solvents
1,3-Diisopropylbenzene is generally characterized by its high solubility in nonpolar and

moderately polar organic solvents, adhering to the principle of "like dissolves like."[2] While

extensive quantitative data is not widely available in published literature, qualitative

descriptions and some specific data points have been compiled.

Quantitative Solubility Data
Quantitative solubility data for 1,3-Diisopropylbenzene in a range of organic solvents is

limited. However, it is reported to be miscible or soluble in all proportions with several common

solvents. This information is summarized in Table 2.
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Solvent Solvent Type Solubility
Temperature
(°C)

Reference

Alcohol (general) Polar Protic
Soluble in all

proportions
Not Specified [9]

Ether (general) Polar Aprotic
Soluble in all

proportions
Not Specified [9]

Acetone Polar Aprotic
Soluble in all

proportions
Not Specified [9]

Benzene
Nonpolar

Aromatic

Soluble in all

proportions
Not Specified [9]

Dichloromethane Halogenated Soluble Not Specified [9]

Hexane Nonpolar Readily soluble Not Specified [2]

Ethanol Polar Protic Soluble Not Specified [4]

Qualitative Solubility
Based on its chemical structure, 1,3-Diisopropylbenzene is expected to be highly soluble in a

wide range of nonpolar and weakly polar organic solvents. This includes hydrocarbons,

aromatic solvents, and ethers. Its solubility in more polar solvents like lower-chain alcohols is

also good, though it may decrease with increasing polarity of the solvent.

Experimental Protocol for Solubility Determination
The following is a detailed methodology for the quantitative determination of the solubility of

1,3-Diisopropylbenzene in an organic solvent using the isothermal equilibrium method.

Objective: To determine the saturation concentration of 1,3-Diisopropylbenzene in a specific

organic solvent at a controlled temperature.

Materials:

1,3-Diisopropylbenzene (high purity)
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Selected organic solvent (analytical grade)

Analytical balance

Temperature-controlled shaker or water bath

Calibrated volumetric flasks and pipettes

Glass vials with airtight seals

Syringe filters (chemically compatible with the solvent, e.g., PTFE)

Gas chromatograph with a flame ionization detector (GC-FID) or a suitable

spectrophotometer

Procedure:

Preparation of Standard Solutions:

Prepare a series of standard solutions of 1,3-Diisopropylbenzene in the chosen solvent

at known concentrations. These standards will be used to create a calibration curve for

quantitative analysis.

Sample Preparation:

Add an excess amount of 1,3-Diisopropylbenzene to a known volume of the solvent in a

sealed glass vial. The presence of undissolved 1,3-Diisopropylbenzene is necessary to

ensure that a saturated solution is achieved.

Equilibration:

Place the vials in a temperature-controlled shaker or water bath set to the desired

temperature.

Agitate the mixtures for a sufficient period to ensure that equilibrium is reached. This may

take several hours to a full day, depending on the solvent and temperature.

Sample Withdrawal and Filtration:
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Once equilibrium is established, stop the agitation and allow the undissolved solute to

settle.

Carefully withdraw a known volume of the supernatant using a syringe.

Immediately filter the withdrawn sample through a syringe filter to remove any undissolved

micro-particles. This step is critical to prevent overestimation of the solubility.

Dilution and Analysis:

Dilute the filtered, saturated solution with the solvent to a concentration that falls within the

range of the prepared standard solutions.

Analyze the diluted sample and the standard solutions using a pre-calibrated analytical

instrument (e.g., GC-FID).

Quantification:

Construct a calibration curve by plotting the analytical signal (e.g., peak area from GC-

FID) of the standard solutions against their known concentrations.

Use the calibration curve to determine the concentration of 1,3-Diisopropylbenzene in

the diluted sample.

Calculate the original concentration in the saturated solution by accounting for the dilution

factor. This value represents the solubility of 1,3-Diisopropylbenzene in the solvent at the

specified temperature.

Visualizing the Experimental Workflow
The logical flow of the experimental protocol for determining the solubility of 1,3-
Diisopropylbenzene can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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